Cas no 1342614-87-2 (2-chloro-N-methylbenzene-1-carboximidamide)

• Product Name: 2-chloro-N-methylbenzene-1-carboximidamide
• CAS No: 1342614-87-2
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD18284049
• CID: 5178811
• PubChem ID: 63181331
• Update Time: 2025-06-15

2-chloro-N-methylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methylbenzene-1-carboximidamide
• 2-Chloro-N-methylbenzimidamide
• Benzenecarboximidamide, 2-chloro-N-methyl-

• MDL： MFCD18284049
• Inchi： 1S/C8H9ClN2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,1H3,(H2,10,11)
• InChI Key： OMDUAKFWQGFCRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1/C(/N)=N/C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 0.8
• Topological Polar Surface Area: 38.4

Additional information on 2-chloro-N-methylbenzene-1-carboximidamide

Introduction to 2-chloro-N-methylbenzene-1-carboximidamide (CAS No. 1342614-87-2)

2-chloro-N-methylbenzene-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1342614-87-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carboximidamides, which are characterized by the presence of a carboxyl group and an imidamide moiety. The structural features of this molecule, particularly the chloro substituent on the benzene ring and the N-methyl group on the imidamide moiety, contribute to its unique reactivity and potential applications.

The synthesis of 2-chloro-N-methylbenzene-1-carboximidamide involves multi-step organic transformations, typically starting from readily available aromatic precursors. The introduction of the chloro group at the para position relative to the carboximidamide functionality is a critical step, as it influences the electronic properties and subsequent reactivity of the molecule. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve high yields and purity in its preparation.

In recent years, 2-chloro-N-methylbenzene-1-carboximidamide has been explored for its potential role in medicinal chemistry. The carboximidamide moiety is a known pharmacophore in drug design, often contributing to binding affinity and metabolic stability. Researchers have investigated its derivatives as intermediates for developing novel therapeutic agents targeting various biological pathways. For instance, modifications of this scaffold have been associated with compounds exhibiting inhibitory activity against enzymes involved in inflammatory responses and infectious diseases.

The N-methyl group in 2-chloro-N-methylbenzene-1-carboximidamide plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Methylation can enhance lipophilicity, improving membrane permeability and oral bioavailability. This feature has made it a valuable building block in the synthesis of small-molecule drugs that require efficient absorption and distribution within the body. Additionally, computational studies have suggested that the chloro substituent may participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. 2-chloro-N-methylbenzene-1-carboximidamide serves as a key intermediate in generating a library of derivatives for high-throughput screening (HTS). By systematically varying substituents on the benzene ring or modifying the imidamide core, researchers can identify analogs with improved potency and selectivity. Such libraries are instrumental in identifying candidates for further preclinical and clinical development.

The agrochemical sector has also shown interest in 2-chloro-N-methylbenzene-1-carboximidamide due to its structural similarity to known bioactive molecules. Derivatives of this compound have been tested for their potential as herbicides or fungicides, leveraging their ability to interact with biological targets in plants. The chloro group’s electron-withdrawing nature can enhance herbicidal activity by disrupting essential metabolic pathways in weeds. Furthermore, the versatility of this scaffold allows for further functionalization to tailor properties such as environmental stability and crop safety.

In conclusion, 2-chloro-N-methylbenzene-1-carboximidamide (CAS No. 1342614-87-2) is a versatile compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases and agricultural challenges. Continued exploration of its derivatives will likely yield novel compounds with enhanced therapeutic efficacy and environmental compatibility.